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Introduction
Guanidinium nitrate, a salt composed of the guanidinium cation ([C(NH₂)₃]⁺) and the nitrate

anion (NO₃⁻), is an energetic material with significant applications in various fields, including as

a gas generant in automotive airbags and as a component in rocket propellants.[1][2] Its high

nitrogen content and oxygen balance contribute to its energetic properties. This technical guide

provides an in-depth analysis of the stability and reactivity profile of guanidinium nitrate,

offering critical data and experimental methodologies for its safe handling and application in

research and development.

Physicochemical Properties
Guanidinium nitrate is a white, odorless, crystalline solid.[3] It is highly soluble in water and

soluble in ethanol, but only slightly soluble in acetone.[4]

Table 1: Physicochemical Properties of Guanidinium Nitrate
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Property Value References

Chemical Formula CH₆N₄O₃ [2]

Molar Mass 122.08 g/mol [3]

Appearance White crystalline solid [3]

Melting Point 213–215 °C (decomposes) [2]

Density 1.44 g/cm³ [2]

Solubility in Water 50 mg/mL [2]

Thermal Stability and Decomposition
The thermal stability of guanidinium nitrate is a critical parameter for its safe handling and

application. Its decomposition is an exothermic process that can be influenced by factors such

as temperature, pressure, and the presence of other substances.

Thermal Analysis Data
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential

techniques for evaluating the thermal behavior of guanidinium nitrate.

Table 2: Summary of Thermal Analysis Data for Guanidinium Nitrate
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Parameter Value Conditions References

DSC

Onset of

Decomposition
~290 °C Sealed cell [5][6]

Heat of

Decomposition
~1.9 kJ/g Sealed cell [5][6]

TGA

Onset of Weight Loss ~278 °C -

Major Weight Loss

Stage
278 - 320 °C -

Kinetic Parameters

Activation Energy (Ea) 191 - 199 kJ/mol Isothermal heating [4]

Pre-exponential

Factor (A)

1.94 x 10¹⁵ s⁻¹ - 3.20

x 10¹⁴ s⁻¹
Isothermal heating [4]

Decomposition Pathway
The decomposition of guanidinium nitrate is a complex process involving multiple steps and

intermediates. The primary decomposition reaction is:

[C(NH₂)₃]NO₃(s) → 3H₂O(g) + 2N₂(g) + C(s)[7]

However, the actual mechanism is more intricate. At elevated temperatures, guanidinium nitrate

can dissociate into guanidine and nitric acid.[4] The subsequent reactions of these species,

along with other intermediates like nitroguanidine, cyanamide, and ammonia, lead to the final

decomposition products.[3][4] The decomposition is also known to be influenced by both acids

and bases.[7]

graph DecompositionPathway { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6,
ranksep=1.2, fontname="Arial", fontsize=12, bgcolor="#F1F3F4"]; node [shape=rectangle,
style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124",
color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#34A853"];
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GN [label="Guanidinium Nitrate\n[C(NH₂)₃]NO₃", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Heat [label="Heat", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

Guanidine [label="Guanidine\nC(NH₂)₃"]; NitricAcid [label="Nitric Acid\nHNO₃"]; Nitroguanidine

[label="Nitroguanidine"]; H2O [label="Water\nH₂O"]; Cyanamide [label="Cyanamide"];

Ammonia [label="Ammonia\nNH₃"]; DecompProducts [label="Final Decomposition

Products\n(N₂, H₂O, C, etc.)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Heat -> GN [label="Initiates\nDecomposition"]; GN -> Guanidine [label="Dissociation"]; GN ->

NitricAcid [label="Dissociation"]; Guanidine -> Ammonia; Guanidine -> Cyanamide; Guanidine -

> Nitroguanidine [color="#34A853"]; NitricAcid -> Nitroguanidine [color="#34A853"];

Nitroguanidine -> DecompProducts; Cyanamide -> DecompProducts; Ammonia ->

DecompProducts; NitricAcid -> DecompProducts; }

Caption: Proposed decomposition pathway of guanidinium nitrate.

Reactivity and Hazard Profile
Guanidinium nitrate is an energetic material and a strong oxidizing agent, necessitating careful

handling to mitigate risks of fire and explosion.

Sensitivity to Mechanical Stimuli
The sensitivity of guanidinium nitrate to impact and friction is a key safety consideration.

Standard tests such as the BAM (Bundesanstalt für Materialprüfung) impact and friction tests

are used for evaluation.

Impact Sensitivity: While specific quantitative BAM or Rotter impact test data for pure

guanidinium nitrate is not readily available in the reviewed literature, it is generally considered

to have low impact sensitivity. For example, one source notes no reaction at an impact energy

of 50 N·m.[8] However, this value should be treated with caution, and experimental verification

is strongly recommended.

Friction Sensitivity: Similarly, precise BAM friction test values for pure guanidinium nitrate are

not consistently reported. One source indicates no reaction at a friction load of 353 N.[8] As

with impact sensitivity, this suggests a relatively low sensitivity to friction, but this should be

confirmed through standardized testing.
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Incompatibilities
Guanidinium nitrate is incompatible with a range of substances, and co-storage or mixing

should be avoided.

Combustible Materials and Reducing Agents: As a strong oxidizer, guanidinium nitrate can

react vigorously with combustible materials and reducing agents, leading to fire or explosion.

[9]

Acids and Bases: The decomposition of guanidinium nitrate can be accelerated by the

presence of both acids and bases.[7]

Metals: While specific quantitative data on the compatibility of guanidinium nitrate with

metals like aluminum and stainless steel from sources such as DSC is limited, general

chemical compatibility charts suggest that nitrates can be corrosive to some metals,

particularly aluminum, under certain conditions. Experimental evaluation is crucial.

Polymers: Compatibility with polymeric materials is essential for many applications. For

instance, its use in propellants may involve contact with binders like nitrocellulose or Viton.

While some studies have investigated mixtures of guanidinium nitrate with other energetic

materials, detailed compatibility data with a wide range of polymers is not extensively

available.

Experimental Protocols
Detailed and standardized experimental protocols are vital for the safe and accurate

characterization of guanidinium nitrate.

Differential Scanning Calorimetry (DSC)
Objective: To determine the thermal transitions (e.g., melting, decomposition) and measure the

associated enthalpy changes.

Methodology:

Sample Preparation: Accurately weigh 1-5 mg of finely ground guanidinium nitrate into a

high-pressure stainless steel or gold-plated copper crucible.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.researchgate.net/publication/285513709_Thermal_decomposition_properties_of_energetic_compositions_of_guanidine_nitrate_and_azodicarbonamide
https://energetics.chm.uri.edu/system/files/Decomposition%20of%20Urea%20NitrateJEMFEB08MS%2523543r0_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Setup:

Place the sealed sample crucible and an empty reference crucible into the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min.

Thermal Program:

Equilibrate the sample at a starting temperature well below the expected decomposition,

e.g., 50 °C.

Heat the sample at a constant rate, typically 5-20 °C/min, to a final temperature above the

decomposition range, e.g., 400 °C.

Data Analysis:

Record the heat flow as a function of temperature.

Determine the onset temperature of decomposition from the intersection of the baseline

and the tangent of the exothermic peak.

Calculate the heat of decomposition by integrating the area under the exothermic peak.

graph DSC_Workflow { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.5,
ranksep=0.8, fontname="Arial", fontsize=12, bgcolor="#F1F3F4"]; node [shape=rectangle,
style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124",
color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#34A853"];

Start [label="Start", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

SamplePrep [label="Weigh 1-5 mg Guanidinium Nitrate\ninto High-Pressure Crucible"]; Seal

[label="Seal Crucible"]; PlaceInDSC [label="Place Sample and Reference\nCrucibles in DSC"];

Purge [label="Purge with Inert Gas"]; Heat [label="Heat at Constant Rate\n(e.g., 10 °C/min)"];

Record [label="Record Heat Flow vs. Temperature"]; Analyze [label="Analyze Thermogram:\n-

Onset Temperature\n- Peak Temperature\n- Heat of Decomposition"]; End [label="End",

shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

Start -> SamplePrep; SamplePrep -> Seal; Seal -> PlaceInDSC; PlaceInDSC -> Purge; Purge -

> Heat; Heat -> Record; Record -> Analyze; Analyze -> End; }
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Caption: Experimental workflow for DSC analysis of guanidinium nitrate.

Thermogravimetric Analysis (TGA)
Objective: To measure the change in mass of a sample as a function of temperature, providing

information on decomposition temperatures and the mass of residue.

Methodology:

Sample Preparation: Place 5-10 mg of guanidinium nitrate into an appropriate TGA sample

pan (e.g., alumina or platinum).

Instrument Setup:

Place the sample pan onto the TGA balance.

Purge the furnace with an inert gas (e.g., nitrogen) at a controlled flow rate.

Thermal Program:

Heat the sample from ambient temperature to a final temperature above the

decomposition range (e.g., 500 °C) at a constant heating rate (e.g., 10 °C/min).

Data Analysis:

Plot the sample mass (or mass percentage) as a function of temperature.

Determine the onset temperature of weight loss and the temperatures of maximum rates

of weight loss from the derivative of the TGA curve (DTG).

Quantify the percentage of mass loss at each decomposition stage.

BAM Impact Sensitivity Test
Objective: To determine the sensitivity of guanidinium nitrate to impact.

Methodology:
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Apparatus: A BAM fallhammer apparatus is used, which consists of a drop weight, an anvil,

and a sample holder.

Sample Preparation: A small, measured amount of the substance (typically around 40 mm³)

is placed in the sample holder.

Test Procedure:

A drop weight of a specified mass is released from a known height onto the sample.

The test is repeated multiple times at various drop heights.

The outcome of each drop (initiation or no initiation, as evidenced by sound, flash, or

smoke) is recorded.

Data Analysis: The results are analyzed statistically (e.g., using the Bruceton "up-and-down"

method) to determine the 50% probability of initiation, which is expressed as the impact

energy in Joules (J).

BAM Friction Sensitivity Test
Objective: To determine the sensitivity of guanidinium nitrate to friction.

Methodology:

Apparatus: A BAM friction apparatus is used, which consists of a fixed porcelain pin and a

moving porcelain plate.

Sample Preparation: A small amount of the substance is placed on the porcelain plate.

Test Procedure:

The porcelain pin is brought into contact with the sample with a specified load.

The porcelain plate is moved back and forth under the pin.

The test is repeated with different loads.
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Data Analysis: The lowest load at which an initiation (e.g., crackling, report, or flame) occurs

in at least one out of six trials is determined. The result is expressed in Newtons (N).

Vacuum Stability Test
Objective: To assess the thermal stability of guanidinium nitrate by measuring the volume of

gas evolved when heated under vacuum at a constant temperature.

Methodology:

Sample Preparation: A precisely weighed sample (typically 1-5 g) is placed in a glass test

tube.

Apparatus Setup: The test tube is connected to a vacuum manifold and a gas burette. The

system is evacuated to a specified pressure.

Heating: The sample tube is immersed in a constant temperature bath (e.g., 100 °C or 120

°C) for a specified duration (e.g., 48 hours).

Measurement: The volume of gas evolved from the sample is measured at regular intervals

using the gas burette.

Data Analysis: The total volume of gas evolved per gram of sample is calculated. This value

is compared against established criteria to assess the stability of the material.

graph Compatibility_Workflow { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.5,
ranksep=0.8, fontname="Arial", fontsize=12, bgcolor="#F1F3F4"]; node [shape=rectangle,
style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124",
color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#34A853"];

Start [label="Start: Compatibility Assessment", shape=ellipse, style=filled, fillcolor="#FBBC05",

fontcolor="#202124"]; PrepMixture [label="Prepare Mixture of Guanidinium Nitrate\nand Test

Material (e.g., 1:1 ratio)"]; RunDSC [label="Perform DSC on Mixture\nand Individual

Components"]; AnalyzeDSC [label="Analyze DSC Data:\n- Shift in Decomposition

Temperature\n- Change in Enthalpy"]; RunVST [label="Perform Vacuum Stability Test\non

Mixture"]; AnalyzeVST [label="Analyze VST Data:\n- Increased Gas Evolution"]; Decision

[label="Assess Compatibility Based on\nMagnitude of Changes", shape=diamond, style=filled,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Compatible [label="Compatible", shape=ellipse,
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style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Incompatible [label="Incompatible",

shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; End [label="End",

shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

Start -> PrepMixture; PrepMixture -> RunDSC; PrepMixture -> RunVST; RunDSC ->

AnalyzeDSC; RunVST -> AnalyzeVST; AnalyzeDSC -> Decision; AnalyzeVST -> Decision;

Decision -> Compatible [label="No significant\nchange"]; Decision -> Incompatible

[label="Significant\nchange"]; Compatible -> End; Incompatible -> End; }

Caption: General workflow for assessing the compatibility of guanidinium nitrate with other
materials.

Conclusion
Guanidinium nitrate is an energetic material with a well-defined, albeit complex, thermal

decomposition profile. It exhibits moderate thermal stability, with decomposition initiating at

temperatures approaching 300 °C. While qualitative information suggests low sensitivity to

impact and friction, the lack of readily available, specific quantitative data from standardized

tests is a significant gap in the public domain literature. Its reactivity as a strong oxidizer and its

accelerated decomposition in the presence of acids and bases necessitate careful handling

and storage procedures. The experimental protocols provided in this guide offer a framework

for the systematic and safe characterization of guanidinium nitrate and its formulations. For any

new application, particularly in mixtures or in contact with other materials, a thorough

experimental evaluation of its stability and compatibility is imperative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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